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Compound of Interest

Compound Name: Leucovorin

Cat. No.: B532864 Get Quote

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals handling Leucovorin. It offers procedural, step-by-step

guidance on personal protective equipment (PPE), operational plans, and disposal to ensure a

safe laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)
Leucovorin Calcium may cause skin, eye, and respiratory irritation.[1][2] It can also lead to

allergic skin reactions or asthma-like symptoms if inhaled.[1] Therefore, adherence to proper

PPE protocols is crucial. While some safety data sheets for finished drug products in tablet

form may suggest PPE is not required for normal use, laboratory and research settings

involving bulk powder, solutions, or manipulation (like crushing tablets) necessitate a higher

level of precaution.[3]

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Hand Protection

Latex or nitrile gloves.[2]

Double gloving is

recommended when

compounding.[4]

To prevent skin contact,

irritation, and potential allergic

reactions.[1] PVC gloves are

not recommended as they offer

little protection.[4]

Eye Protection

Safety glasses with side

shields or goggles (compliant

with EN166).[2][5]

To protect eyes from splashes

or dust, which can cause

serious irritation.[1]

Skin and Body Protection

A high-necked protective gown

or lab coat with long, cuffed

sleeves.[6][7]

To protect skin and personal

clothing from contamination.[1]

Respiratory Protection

Generally not required for

normal handling in a well-

ventilated area.[2][3] A dust

mask or N-95/N-100 respirator

should be used if dust or

aerosols are generated.[4][5]

For large spills, a chemical

cartridge-type respirator is

necessary.[4]

To prevent inhalation, which

can cause respiratory irritation

or allergic reactions.[1]

Quantitative Safety Data
The following table summarizes key quantitative safety data for Leucovorin Calcium.

Parameter Value Source

Acute Toxicity
LD50 (intravenous, mouse) =

732 mg/kg
[2]

Storage Temperature

2-8°C (36-46°F) for injectable

solutions.[2] Store below 25°C

for USP powder form.[5]

[2][5]

Intravenous Infusion Rate Do not exceed 160 mg/minute [8][9]
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Note: No specific Occupational Exposure Limits (OELs) for Leucovorin Calcium were

identified in the provided search results. Standard laboratory practices for handling chemical

compounds should be followed to minimize exposure.

Operational and Disposal Plans
A systematic approach to handling, from receipt to disposal, is critical for safety and research

integrity.

Standard Operating Procedure for Leucovorin Handling
The following diagram outlines the standard workflow for handling Leucovorin in a laboratory

setting.
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Receiving & Storage

Preparation & Handling

Disposal

1. Receive Shipment
- Inspect for damage

- Wear gloves

2. Log Inventory

3. Store Appropriately
- Protect from light

- Refrigerate (2-8°C) or as specified

4. Don Full PPE
- Gloves, Gown, Eye Protection

Retrieve for Use

5. Work in Controlled Area
- Well-ventilated space

- Chemical fume hood or BSC if generating dust/aerosols

6. Prepare Compound
- Avoid creating dust

- Handle solutions carefully to avoid splashes

7. Wash Hands Thoroughly After Handling

8. Segregate Waste
- Place in closed, suitable, labeled containers

Generate Waste

9. Dispose via Licensed Contractor
- Follow all local, regional, and national regulations

Click to download full resolution via product page

Standard workflow for handling Leucovorin.

Step-by-Step Handling Procedures
Receiving and Storage:
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Upon receipt, inspect the container for any damage or leaks.

Wear protective gloves when handling the primary container.

Store the material in a tightly closed container, protected from light.[2][5] Storage

temperatures vary by formulation; injectable liquids are typically refrigerated at 2-8°C,

while powders may be stored below 25°C.[2][5]

Preparation and Handling:

Always handle the product in a well-ventilated area.[2]

Avoid all personal contact, including inhalation and ingestion.[1][10]

Wear appropriate PPE, including gloves, eye protection, and a lab coat or gown.[1][2]

If there is a risk of generating dust or aerosols, perform the work in a chemical fume hood

or suitable containment device.

Do not eat, drink, or smoke in areas where Leucovorin is handled.[2][10]

After handling, wash hands thoroughly with soap and water.[2]

Disposal:

Dispose of waste, including empty containers, in accordance with all applicable local,

state, and federal regulations.[1][11]

Collect waste material in suitable, closed, and properly labeled containers for disposal by

a licensed contractor.[1][12]

Do not allow the material to enter drains or surface water.[1][5]

Emergency Procedures: Spill and Exposure
Management
Accidents require immediate and correct responses to mitigate risk.
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Leucovorin Spill Response Workflow
This diagram provides a logical workflow for responding to an accidental release of

Leucovorin.

Spill Occurs

1. Evacuate & Alert
- Alert personnel in the area

- Evacuate non-essential staff

2. Assess Hazard
- Small vs. Large Spill

- Powder vs. Liquid

3. Don Emergency PPE
- Double gloves, gown

- Eye protection
- Respirator (FFP3 or cartridge)

4. Contain Spill
- Prevent entry into drains/waterways
- Use absorbent material for liquids

5. Clean Up
- IF DRY: Dampen to prevent dust, then sweep/vacuum with HEPA filter

- IF WET: Absorb and shovel into container

6. Decontaminate Area
- Clean spill area thoroughly

7. Dispose of Waste
- Place all cleanup materials in a sealed, labeled container for hazardous waste

Spill Response Complete

Click to download full resolution via product page
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Workflow for responding to a Leucovorin spill.

First Aid Measures for Exposure
Eye Contact: Immediately flush eyes with large volumes of water for at least 15 minutes,

removing contact lenses if present and easy to do.[1][2] Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected skin area with plenty of

soap and water.[1][2] If irritation or an allergic reaction occurs, seek medical attention.

Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for

breathing.[1] If breathing is difficult, administer oxygen and seek immediate medical

attention.[2]

Ingestion: Flush the mouth with water.[2] Do not induce vomiting.[5][12] Seek immediate

medical attention.[2]

Disclaimer: This guide is intended for informational purposes for laboratory and research

professionals. Always refer to the specific Safety Data Sheet (SDS) for the product you are

using and follow all institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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